molecular formula C11H10N4O4S B5151251 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

Cat. No. B5151251
M. Wt: 294.29 g/mol
InChI Key: VNTWMEXDMPXWRG-UHFFFAOYSA-N
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Description

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide, also known as NTBC, is a synthetic compound that has been widely used in scientific research. NTBC is a thiazine derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide inhibits the enzyme HPPD by binding to the active site of the enzyme, preventing the conversion of 4-hydroxyphenylpyruvate to homogentisic acid. This leads to a decrease in the production of toxic metabolites in patients with tyrosinemia type I. 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has been shown to have various biochemical and physiological effects, including inhibition of HPPD, reduction of toxic metabolites in patients with tyrosinemia type I, and antioxidant properties. 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide in lab experiments include its specificity for HPPD, its ability to inhibit the production of toxic metabolites in patients with tyrosinemia type I, and its antioxidant properties. The limitations of using 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide in lab experiments include its potential toxicity at high doses, its limited solubility in aqueous solutions, and its potential for off-target effects.

Future Directions

There are several future directions for research on 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide. One direction is to investigate the potential therapeutic effects of 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide in other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to explore the potential use of 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide as an antioxidant in the prevention and treatment of age-related diseases, such as cardiovascular disease and cancer. Additionally, further research is needed to optimize the synthesis method of 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide and to develop more potent and selective inhibitors of HPPD.

Synthesis Methods

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide is synthesized by reacting 3-nitrobenzoyl chloride with 2-aminothiophenol in the presence of triethylamine, which leads to the formation of 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide. The reaction is carried out in anhydrous dichloromethane and the product is purified by recrystallization.

Scientific Research Applications

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has been used in various scientific research applications, including studies on tyrosinemia type I, a rare genetic disorder that affects the metabolism of the amino acid tyrosine. 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has been shown to inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the production of toxic metabolites in patients with tyrosinemia type I. 2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide has been used as a treatment for tyrosinemia type I in clinical trials, and has been shown to improve the quality of life of patients with the disorder.

properties

IUPAC Name

2-amino-N-(3-nitrophenyl)-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N4O4S/c12-11-14-9(16)5-8(20-11)10(17)13-6-2-1-3-7(4-6)15(18)19/h1-4,8H,5H2,(H,13,17)(H2,12,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNTWMEXDMPXWRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(SC(=NC1=O)N)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N4O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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